Cas no 1331430-78-4 (3-(1-benzyl-1H-pyrazol-4-yl)-2-cyano-N-cyclopentylprop-2-enamide)

• Product Name: 3-(1-benzyl-1H-pyrazol-4-yl)-2-cyano-N-cyclopentylprop-2-enamide
• CAS No: 1331430-78-4
• MF: C₁₉H₂₀N₄O
• MW: 320.388303756714
• CID: 6160433
• PubChem ID: 29897555
• Update Time: 2025-06-11

3-(1-benzyl-1H-pyrazol-4-yl)-2-cyano-N-cyclopentylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 3-(1-benzyl-1H-pyrazol-4-yl)-2-cyano-N-cyclopentylprop-2-enamide
• 1331430-78-4
• Z228605556
• EN300-26592197
• (E)-3-(1-Benzylpyrazol-4-yl)-2-cyano-N-cyclopentylprop-2-enamide

• Inchi： 1S/C19H20N4O/c20-11-17(19(24)22-18-8-4-5-9-18)10-16-12-21-23(14-16)13-15-6-2-1-3-7-15/h1-3,6-7,10,12,14,18H,4-5,8-9,13H2,(H,22,24)/b17-10+
• InChI Key： FAUYCEIUJQUNKX-LICLKQGHSA-N
• SMILES： O=C(/C(/C#N)=C/C1C=NN(C=1)CC1C=CC=CC=1)NC1CCCC1

Computed Properties

• Exact Mass: 320.16371127g/mol
• Monoisotopic Mass: 320.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 70.7Ų

Additional information on 3-(1-benzyl-1H-pyrazol-4-yl)-2-cyano-N-cyclopentylprop-2-enamide

Introduction to Compound with CAS No. 1331430-78-4 and Product Name: 3-(1-benzyl-1H-pyrazol-4-yl)-2-cyano-N-cyclopentylprop-2-enamide

The compound identified by the CAS number 1331430-78-4 and the product name 3-(1-benzyl-1H-pyrazol-4-yl)-2-cyano-N-cyclopentylprop-2-enamide represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in therapeutic interventions. The presence of a benzyl-pyrazole moiety and a cyano-substituted enamide backbone suggests a multifaceted interaction with biological targets, making it a promising candidate for further exploration.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery, particularly those incorporating the pyrazole scaffold. Pyrazole derivatives are known for their diverse pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The benzyl substitution on the pyrazole ring in this compound enhances its binding affinity to various enzymes and receptors, which is a critical factor in drug design. This modification has been strategically incorporated to modulate the electronic properties of the molecule, thereby optimizing its interaction with biological targets.

The cyano group at the 2-position of the enamide moiety introduces a polar character to the molecule, which can influence its solubility and bioavailability. This feature is particularly relevant in medicinal chemistry, where pharmacokinetic properties often dictate the success of a drug candidate. Additionally, the cyclopentylprop-2-enamide segment contributes to the steric profile of the compound, potentially affecting its binding mode and selectivity. These structural elements collectively contribute to the compound's unique pharmacological profile.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting protein-protein interactions (PPIs). The structural features of this compound make it a compelling candidate for inhibiting key PPIs involved in various diseases. For instance, studies have shown that benzyl-pyrazole derivatives can disrupt interactions between inflammatory cytokines and their receptors, thereby mitigating inflammatory responses. The cyano-substituted enamide moiety may further enhance these interactions by providing additional binding sites or by modulating the conformational flexibility of the target protein.

Moreover, the compound's potential as an antitumor agent has been explored in preclinical studies. The pyrazole scaffold is well-documented for its ability to interfere with signaling pathways involved in cancer cell proliferation and survival. By targeting specific enzymes or receptors overexpressed in tumor cells, this compound may exhibit selective toxicity towards cancer cells while minimizing side effects on healthy tissues. The cyclopentyl group's steric bulk could also contribute to improved selectivity by preventing off-target interactions.

Advances in computational chemistry have enabled more accurate predictions of molecular interactions, which has accelerated the drug discovery process. Molecular docking simulations have been performed using this compound to evaluate its binding affinity to various biological targets. These simulations suggest that it can effectively interact with enzymes such as kinases and phosphodiesterases, which are implicated in numerous diseases. The predicted binding modes align well with experimental data obtained from crystal structures of protein-ligand complexes, further validating its potential as a drug candidate.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the pyrazole ring through cyclocondensation reactions and subsequent functionalization with benzyl groups. The introduction of the cyano group and the enamide moiety requires precise control over reaction conditions to avoid unwanted side products. Advances in synthetic methodologies have enabled more efficient and scalable production processes for complex molecules like this one.

Pharmacokinetic studies are essential for assessing the bioavailability and metabolic stability of drug candidates. Preliminary data suggest that this compound exhibits favorable pharmacokinetic properties, including reasonable solubility and moderate metabolic clearance rates. These characteristics are crucial for ensuring that the drug reaches therapeutic levels in vivo and remains active long enough to exert its desired effect. Further studies are needed to optimize formulation strategies and explore potential prodrugs that could enhance its bioavailability.

The development of novel therapeutic agents relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. By integrating knowledge from various fields, researchers can design molecules with tailored pharmacological profiles that address unmet medical needs. This compound exemplifies how structural modifications can be used to fine-tune biological activity while maintaining favorable pharmacokinetic properties. Continued research efforts will be necessary to fully elucidate its mechanism of action and explore new therapeutic applications.

In conclusion, 3-(1-benzyl-1H-pyrazol-4-yl)-2-cyano-N-cyclopentylprop-2-enamide (CAS No. 1331430-78-4) represents a promising candidate for further development as a therapeutic agent. Its unique structural features make it well-suited for targeting key biological pathways involved in various diseases. With ongoing research efforts focused on optimizing its synthesis, pharmacokinetic properties, and biological activity, this compound holds significant potential for improving patient outcomes in the future.